5-Fluoro-2-[4-[(2-phenyl-1H-imidazol-5-yl)methyl]-1-piperazinyl]pyrimidine

• Molecular Formula: C18H19FN6
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 5-fluoro-2-[4-[(2-phenyl-1H-imidazol-5-yl)methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C18H19FN6/c19-15-10-21-18(22-11-15)25-8-6-24(7-9-25)13-16-12-20-17(23-16)14-4-2-1-3-5-14/h1-5,10-12H,6-9,13H2,(H,20,23)
• InChI Key: GKLMXCIEUYGUNY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CN=C(N2)C3=CC=CC=C3)C4=NC=C(C=N4)F
• Synonyms: 5-fluoro-2-(4-((2-phenyl-1H-imidazol-5-yl)methyl)-1-piperazinyl)pyrimidine; SCH 66712; SCH66712

Description

5-Fluoro-2-[4-[(2-phenyl-1H-imidazol-5-yl)methyl]-1-piperazinyl]pyrimidine, also known as this compound, is a useful research compound. Its molecular formula is C18H19FN6 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Mix 5-fluoro-2-piperazinyl-pyrimidine (900 g), 5-acetoxymethyl-2-phenyl-1H-imidazole (1.17 Kg, 1.1 equivalents), DMAP (N,N-dimethylaminopyridine, 30 g), toluene (7.2 L), ethanol (1.8 L) and triethylamine (1.095 L) at 20-25° C., and heat the mixture with stirring at 50-55° C. until the reaction is complete (typically about 20-25 hours). Then add water (3.75 L) and cool the resulting suspension to 0-50° C. Filter off the product, wash it with water (6×1.4 L) and cold toluene (3×700 ml), and dry it under vacuum at 50-55° C. to constant weight.